![molecular formula C9H9BrN2O B3294142 6-Bromo-3,3-dimethylimidazo[1,2-a]pyridin-2(3H)-one CAS No. 886436-48-2](/img/structure/B3294142.png)
6-Bromo-3,3-dimethylimidazo[1,2-a]pyridin-2(3H)-one
Overview
Description
6-Bromo-3,3-dimethylimidazo[1,2-a]pyridin-2(3H)-one, also known as PhIP, is a heterocyclic aromatic amine (HAA) that is formed during the cooking of meat and fish at high temperatures. It is a potent mutagen and carcinogen that has been linked to the development of various cancers, including breast, prostate, and colon cancer.
Mechanism of Action
6-Bromo-3,3-dimethylimidazo[1,2-a]pyridin-2(3H)-one exerts its mutagenic and carcinogenic effects by forming DNA adducts, which are covalent bonds between this compound and the DNA molecule. These adducts can cause mutations in the DNA sequence, leading to the development of cancer. This compound has also been shown to induce oxidative stress and inflammation, which can contribute to the development of cancer.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to induce DNA damage and mutations, as well as promote the growth of cancer cells. This compound has also been shown to induce oxidative stress and inflammation, which can contribute to the development of cancer. In addition, this compound has been linked to the development of other diseases, including cardiovascular disease and diabetes.
Advantages and Limitations for Lab Experiments
One advantage of studying 6-Bromo-3,3-dimethylimidazo[1,2-a]pyridin-2(3H)-one in the laboratory is that it is a potent mutagen and carcinogen that can induce DNA damage and mutations in various cell types. This makes it a useful tool for studying the mechanisms of cancer development. However, one limitation of studying this compound is that it is a complex molecule that can interact with other molecules in the cell, making it difficult to study its effects in isolation.
Future Directions
There are several future directions for research on 6-Bromo-3,3-dimethylimidazo[1,2-a]pyridin-2(3H)-one. One area of research is the development of methods to reduce the formation of this compound during the cooking of meat and fish. Another area of research is the development of drugs that can prevent or treat this compound-induced cancer. In addition, further studies are needed to understand the mechanisms by which this compound induces DNA damage and mutations, as well as its effects on other biological processes.
Scientific Research Applications
6-Bromo-3,3-dimethylimidazo[1,2-a]pyridin-2(3H)-one is a potent mutagen and carcinogen that has been extensively studied in laboratory experiments. It has been shown to induce DNA damage and mutations in various cell types, including human lymphoblastoid cells and human breast epithelial cells. This compound has also been shown to promote the growth of breast cancer cells in vitro and in vivo. In addition, this compound has been linked to the development of various cancers in animal models, including breast, prostate, and colon cancer.
properties
IUPAC Name |
6-bromo-3,3-dimethylimidazo[1,2-a]pyridin-2-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrN2O/c1-9(2)8(13)11-7-4-3-6(10)5-12(7)9/h3-5H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRHQKHZBHWENPB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C(=O)N=C2N1C=C(C=C2)Br)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.08 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.